Tricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-13-one

• IUPAC Name: tricyclo[7.3.1.02,7]trideca-2,4,6-trien-13-one
• InChI: InChI=1S/C13H14O/c14-13-10-5-3-7-12(13)11-6-2-1-4-9(11)8-10/h1-2,4,6,10,12H,3,5,7-8H2
• InChI Key: AMPAXPTYKRITIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC3=CC=CC=C3C(C1)C2=O
• Molecular Formula: C13H14O
• Molecular Weight: 186.25 g/mol

Description

Tricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-13-one is a chemical compound with the CAS Number: 27591-18-0. It has a molecular weight of 186.25. The IUPAC name for this compound is 5,6,7,8,9,10-hexahydro-5,9-methanobenzo.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14O/c14-13-10-5-3-7-12(13)11-6-2-1-4-9(11)8-10/h1-2,4,6,10,12H,3,5,7-8H2. This code provides a specific string of characters that describes the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 49-52 degrees Celsius.

Scientific Research Applications

Catalytic Synthesis

Tricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-13-one has been utilized in the field of organic synthesis, particularly in palladium-catalyzed intramolecular α-arylation. An optimized process using this compound has been developed, leading to efficient and scalable synthesis of related tricyclic structures (Powell et al., 2010).

Biomass-Derived Synthesis

This compound is also significant in environmentally benign chemical synthesis. It can be synthesized from renewable resources like levulinic acid. A transition-metal free, tandem C-N, C-O bond formation reaction has been developed to synthesize tricyclic compounds from levulinic acid and other starting materials (Jha et al., 2013).

NMR Spectral Analysis

In the field of nuclear magnetic resonance (NMR) spectroscopy, tricyclic compounds like Tricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-13-one have been analyzed to understand their molecular structures better. Studies have been conducted on their 2D-NMR spectral analysis and crystal structure to gain insights into their molecular configurations (Buchbauer et al., 1984).

Medicinal Chemistry

In medicinal chemistry, derivatives of Tricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-13-one have been synthesized and analyzed for potential therapeutic applications. For instance, studies have focused on creating bioisosteric analogues of existing therapeutic compounds using tricyclic structures (Shishov et al., 2014).

Safety and Hazards

The compound has been classified with the signal word ‘Warning’ under the GHS07 pictogram. The hazard statements associated with it are H316 and H319. The precautionary statements are P264, P280, P305+P351+P338, P332+P313, and P337+P313.